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Compound of Interest

Compound Name: Trequinsin

Cat. No.: B1217036 Get Quote

Understanding the properties of Trequinsin is the first step toward safe handling and disposal.

Below is a summary of its key characteristics.

Property Value Citations

CAS Number 78416-81-6 [1][2][3]

Molecular Formula C₂₄H₂₇N₃O₃ · HCl [2][3]

Molecular Weight 441.95 g/mol [2][3]

Appearance Pale yellow solid [2]

Solubility
Soluble in DMSO; 100 mM in

Ethanol
[2]

Storage Temperature Desiccate at -20°C [2]

Storage Class 11: Combustible Solids [4][5]

Hazards

Water hazard class 1 (Self-

assessment): slightly

hazardous for water.

Pre-Disposal Safety and Handling
Before beginning the disposal process, ensure you are following standard laboratory safety

protocols.
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Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses

(eyeshields), gloves, and a lab coat.[4]

Spill Management: In case of a spill, cover drains to prevent environmental contamination.[5]

[6] Collect the spilled material by binding it or pumping it off, then take it up dry while

avoiding dust generation.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[7]

Step-by-Step Trequinsin Disposal Procedure
Disposal of Trequinsin must be carried out in compliance with all applicable federal, state, and

local environmental regulations. The following procedure provides a general guideline for

laboratory settings.

Consult Institutional Guidelines: Before proceeding, review your institution's specific

chemical waste management protocols. Contact your Environmental Health and Safety

(EHS) department for guidance.

Do Not Mix Waste: Keep Trequinsin waste separate from other chemical waste streams. Do

not mix it with other waste.

Use Original Containers: Whenever possible, leave the chemical in its original container for

disposal. Ensure the container is tightly closed.[5]

Container Labeling: Clearly label the waste container as "Trequinsin Waste" and include

any other information required by your institution and local regulations.

Small Quantities: While some sources suggest that very small quantities may be disposed of

with household waste, this should only be done after confirming it is permissible under official

regulations. For a laboratory setting, this is generally not recommended.

Avoid Sewer Disposal: Do not let the product enter drains, as it is considered slightly

hazardous to water.[6] Prevent contamination of surface water and groundwater.[5]

Arrange for Professional Disposal: Transfer the properly labeled waste container to your

institution's designated hazardous waste storage area. The waste material must be disposed
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of by a licensed waste disposal contractor in accordance with national and local regulations.

Trequinsin Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Trequinsin.

Start: Trequinsin Disposal

Consult Institutional EHS
for specific protocols

Collect Trequinsin waste
in a labeled, sealed container

Is original container empty
and clean?

Dispose of container
as non-hazardous lab glass/plastic

Yes

No (residue present) For containers...

Check Local & National
Disposal Regulations

 For bulk/unused chemical...

DO NOT dispose down the drain
or in regular trash

Transfer to licensed
waste disposal contractor via EHS

End: Disposal Complete
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Caption: A workflow diagram for the safe disposal of Trequinsin.

Disclaimer: This information is intended as a guide and is based on available safety data

sheets. Always consult your institution's specific guidelines and local regulations before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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